4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine

• IUPAC Name: 4-chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C7H5ClIN3/c1-12-7-5(6(9)11-12)4(8)2-3-10-7/h2-3H,1H3
• InChI Key: QGKZXYVFLSHZME-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=N1)I)Cl
• Molecular Formula: C7H5ClIN3
• Molecular Weight: 293.49 g/mol
• CAS RN: 2418731-79-8

Description

4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine is a heterocyclic compound. Pyrazolo[3,4-b]pyridines are a group of compounds that present two possible tautomeric forms: the 1H- and 2H-isomers. They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including 4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine, has been extensively studied. The synthetic methods used for their synthesis often start from both a preformed pyrazole or pyridine. A common method involves a nucleophilic attack on one of the two ester groups present, which eliminates ethanol. Finally, the carbonyl group present in the 6-membered ring reacts with POCl3, forming the corresponding 4-chloro-1H-pyrazolo[3,4-b]pyridines.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines are bicyclic heterocyclic compounds which are members of the family of pyrazolopyridines. They can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Anticancer Agents

• Inhibitory Activity : Some derivatives of compound 1 exhibit significant inhibitory activity against cancer cell lines. .

Mechanism of Action

Target of Action

Pyrazolo[3,4-b]pyridines, a family of compounds to which this compound belongs, have been known to interact with various biological targets due to their structural similarity to purine bases adenine and guanine .

Mode of Action

Compounds in the pyrazolo[3,4-b]pyridine family are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds and hydrophobic interactions .

Biochemical Pathways

Pyrazolo[3,4-b]pyridines have been associated with a variety of biological activities, suggesting that they may interact with multiple pathways .

Result of Action

Compounds in the pyrazolo[3,4-b]pyridine family have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .